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Compound of Interest

Compound Name: CH2Cooh-peg12-CH2cooh

Cat. No.: B12422686 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with HOOC-PEG12-COOH (also

represented as CH2COOH-PEG12-CH2COOH). Adherence to these procedures is vital for

ensuring a safe laboratory environment and maintaining experimental integrity. While a specific

Safety Data Sheet (SDS) for HOOC-PEG12-COOH was not located, the following guidance is

based on safety protocols for structurally similar polyethylene glycol (PEG) derivatives and

dicarboxylic acids.[1][2][3][4] It is imperative to handle this compound with caution as a

potentially hazardous substance.

Immediate Safety Protocols: Personal Protective
Equipment (PPE)
A comprehensive approach to personal protection is mandatory to prevent skin and eye

contact, inhalation, and ingestion when handling HOOC-PEG12-COOH.
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Body Part
Personal Protective

Equipment

Material/Standard &

Rationale

Eyes/Face
Chemical safety goggles

and/or a face shield.[1][2]

Essential for protecting eyes

from splashes. Goggles should

be splash-proof.[1] Standard

safety glasses do not offer

adequate protection.[2]

Hands
Chemical-resistant gloves.[1]

[2]

Nitrile or butyl rubber gloves

are recommended for handling

acids.[1][5] Gloves must be

inspected for any signs of

degradation or perforation

before use.[1][2] Contaminated

gloves should be disposed of

immediately, followed by

thorough hand washing.[2]

Body Laboratory coat.[1][2]

A fully fastened lab coat

provides a barrier against

accidental spills.[2] For larger

quantities, an impervious

apron should be worn.[1]

Respiratory
Use in a well-ventilated area or

a chemical fume hood.[1][2]

To minimize the inhalation of

potential vapors or aerosols,

all handling should occur

within a certified chemical

fume hood.[2] An N95 mask

may be suitable for low-fume

environments, but a respirator

with acid gas cartridges is

recommended for higher

exposures or large spills.[1][5]

Feet Closed-toe shoes.
Protects feet from spills and

falling objects.[2]
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Operational Plan: Handling and Storage
Safe handling and storage are crucial to prevent accidents and maintain the chemical's

integrity.

Engineering Controls
Always handle HOOC-PEG12-COOH in a well-ventilated area, preferably within a chemical

fume hood to minimize vapor inhalation.[1]

Ensure that eyewash stations and safety showers are readily accessible.[1]

Safe Handling Practices
Avoid direct contact with skin and eyes.[1]

Do not breathe dust or vapors.[1]

When transferring the compound, do so carefully to avoid generating dust or aerosols.[2]

Keep the container tightly sealed when not in use.[2]

Wash hands thoroughly after handling.[1]

Storage
Store the container tightly closed in a dry, cool, and well-ventilated place.[6]

For long-term storage, refer to the manufacturer's recommendations, which may include

storage at -20°C and desiccation.[7]

Keep away from strong oxidizing agents.[6][8]

Experimental Workflow
The following diagram illustrates a typical workflow for handling HOOC-PEG12-COOH in a

laboratory setting, from preparation to post-handling cleanup.
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Experimental Workflow for Handling HOOC-PEG12-COOH

Preparation

Handling & Experimentation

Cleanup & Disposal

1. Don PPE

2. Prepare Workspace in Fume Hood

3. Retrieve & Equilibrate Compound

4. Weigh & Transfer Compound

5. Perform Experimental Procedure

6. Decontaminate Surfaces & Equipment

7. Segregate & Store Waste

8. Doff & Dispose of PPE

9. Wash Hands Thoroughly
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Emergency Response Protocol

Personnel Exposure Chemical Spill

Incident Occurs
(Spill or Exposure)

Skin Contact Eye Contact Inhalation Assess Spill Size

Rinse with plenty of water.
Remove contaminated clothing.

Flush eyes at eyewash station for 15 mins.
Remove contact lenses. Move to fresh air.

Seek Immediate Medical Attention

Small Spill

Minor

Large Spill

Major

Contain with absorbent material.
Collect for disposal.

Evacuate Area.
Notify EHS.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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